Cas no 98033-24-0 (2-methylphenanthro[3,4-d][1,3]oxazol-10-ol)

• Product Name: 2-methylphenanthro[3,4-d][1,3]oxazol-10-ol
• CAS No: 98033-24-0
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 1989629
• PubChem ID: 152163
• Update Time: 2025-04-21

2-methylphenanthro[3,4-d][1,3]oxazol-10-ol Chemical and Physical Properties

Names and Identifiers

• 2-methylphenanthro[3,4-d][1,3]oxazol-10-ol
• 2-Methylphenanthro(3,4-d)oxazol-10-ol
• 2-methylnaphtho[2,1-g][1,3]benzoxazol-10-ol
• 2-METHYLPHENANTHRO[3,4-D]OXAZOL-10-OL
• 6S3KSS959S
• SF84620000
• DTXSID60243375
• 98033-24-0
• 2-Methylphenanthro(3,4-d)(1,3)oxazol-10-ol
• CCRIS-1758
• Phenanthro(3,4-d)oxazol-10-ol, 2-methyl-
• CCRIS 1758
• HFAXTAZPUOOQTA-UHFFFAOYSA-N
• NIOSH/SF8462000
• Phenanthro[3,4-d]oxazol-10-ol, 2-methyl-

• Inchi： 1S/C16H11NO2/c1-9-17-14-7-5-11-3-2-10-4-6-12(18)8-13(10)15(11)16(14)19-9/h2-8,18H,1H3
• InChI Key： HFAXTAZPUOOQTA-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=C3C=CC4C=CC(=CC=4C3=C12)O

Computed Properties

• Exact Mass: 249.079
• Monoisotopic Mass: 249.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 486.4°C at 760 mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.784